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Compound of Interest

Compound Name: Furfuryl acrylate

Cat. No.: B080507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of furfuryl
acrylate. The information is presented to support research, development, and handling of this
compound, with a focus on quantitative data, experimental reproducibility, and clear
visualization of procedural workflows.

Core Physical Properties of Furfuryl Acrylate

Furfuryl acrylate (CAS No. 10525-17-4) is an ester of furfuryl alcohol and acrylic acid.
Understanding its physical properties is crucial for its application in polymer synthesis and other
chemical processes. The following table summarizes the key physical data for furfuryl
acrylate.
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Property Value Units Conditions
Molecular Formula CsHsOs

Molecular Weight 152.15 g/mol

Density 1.113 g/cm3

Boiling Point 197 °C at 760 mmHg
Refractive Index 1.48

Flash Point 73 °C

Vapor Pressure 0.387 mmHg at 25°C

Hydrogen Bond

Acceptor Count

Rotatable Bond Count 4

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of the key physical
properties of furfuryl acrylate, based on established standards.

Density Determination

The density of furfuryl acrylate can be determined using a Bingham pycnometer, following a
method similar to ASTM D1217.[1][2][3]

Methodology:

o Apparatus: A calibrated Bingham pycnometer, a constant-temperature bath, and an
analytical balance.

e Procedure:

1. Clean and dry the pycnometer thoroughly.
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2. Determine the mass of the empty pycnometer.

3. Fill the pycnometer with freshly distilled furfuryl acrylate, ensuring no air bubbles are
present.

4. Place the filled pycnometer in a constant-temperature bath maintained at a specified
temperature (e.g., 20°C or 25°C) until thermal equilibrium is reached.

5. Adjust the volume of the liquid to the calibration mark.
6. Remove the pycnometer from the bath, wipe it dry, and measure its mass.

7. The density is calculated by dividing the mass of the furfuryl acrylate by the calibrated
volume of the pycnometer.

Boiling Point Determination

The boiling point of furfuryl acrylate can be determined by distillation, following a procedure
analogous to ASTM D1078.[4][5][6][7]

Methodology:

o Apparatus: A distillation flask, a condenser, a receiving graduate, a calibrated thermometer,
and a heating source.

e Procedure:

1. Place a measured volume of furfuryl acrylate into the distillation flask, along with boiling
chips.

2. Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly
to measure the vapor temperature.

3. Heat the flask to bring the liquid to a boil.

4. Record the temperature at which the first drop of distillate is collected and the temperature
at which the last of the liquid evaporates. This range represents the boiling range. For a
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pure compound, this range should be narrow. The boiling point is typically recorded at a
specific pressure (e.g., 760 mmHg).

Refractive Index Measurement

The refractive index of furfuryl acrylate can be measured using a refractometer, with a method
similar to ASTM D1218.[8][9][10][11][12]

Methodology:

o Apparatus: A calibrated Abbe or digital refractometer with a constant-temperature circulating
bath.

e Procedure:
1. Calibrate the refractometer using a standard of known refractive index.
2. Ensure the prism surfaces are clean and dry.
3. Apply a small sample of furfuryl acrylate to the prism.
4. Allow the sample to reach the desired temperature (e.g., 20°C).

5. Measure the refractive index according to the instrument's operating instructions.

Flash Point Determination

The flash point of furfuryl acrylate can be determined using a Pensky-Martens closed-cup
tester, following a method such as ASTM D93.[13][14][15][16][17]

Methodology:
o Apparatus: A Pensky-Martens closed-cup flash point tester.
» Procedure:
1. Pour the furfuryl acrylate sample into the test cup to the specified level.

2. Place the lid on the cup and begin heating at a controlled rate while stirring.
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3. At regular temperature intervals, apply an ignition source to the vapor space above the
liquid.

4. The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the comprehensive determination of
the physical properties of a liquid chemical like furfuryl acrylate.
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Workflow for Physical Property Determination of Furfuryl Acrylate

Sample Preparation

Obtain Furfuryl Acrylate Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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